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Compound of Interest

Compound Name: Basolite Z377

Cat. No.: B8822124 Get Quote

Technical Support Center: Basolite® Z377
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance to improve the reproducibility of experimental

results using Basolite® Z377 (also known as MOF-177). Here you will find troubleshooting

guides, frequently asked questions (FAQs), detailed experimental protocols, and key

performance data.

Frequently Asked Questions (FAQs)
Q1: What is Basolite® Z377?

Basolite® Z377 is a commercially available, zinc-based metal-organic framework (MOF), also

identified as MOF-177. It is known for its exceptionally high surface area and porosity, making it

a material of interest for applications such as gas storage (especially hydrogen) and catalysis.

Q2: What are the key properties of Basolite® Z377?

The key properties of Basolite® Z377 are summarized in the table below.
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Property Value

Chemical Formula C₅₄H₃₀O₁₃Zn₄

Molecular Weight 1148.37 g/mol

Composition
Carbon (C): ~55 g/100g , Zinc (Zn): ~22 g/100g

(±10%)

Appearance White powder

BET Surface Area 3800 - 4000 m²/g (after activation)

Langmuir Surface Area >4500 m²/g

Q3: How should I store Basolite® Z377?

Basolite® Z377 is sensitive to moisture, which can lead to a significant loss of porosity and

structural degradation.[1][2] It is crucial to store the material in a tightly sealed container in a

desiccator or glovebox under an inert atmosphere (e.g., argon or nitrogen).

Q4: Is Basolite® Z377 toxic?

According to the Safety Data Sheet (SDS), Basolite® Z377 is classified as hazardous to the

aquatic environment (Aquatic Acute 1 and Aquatic Chronic 1).[3][4] Appropriate personal

protective equipment (PPE), including safety glasses and gloves, should be worn when

handling the powder. For detailed safety information, please refer to the official SDS provided

by the supplier.

Troubleshooting Guides
This section addresses common issues encountered during experiments with Basolite® Z377.

Low Surface Area or Gas Adsorption Capacity
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Symptom Possible Cause Recommended Solution

Lower than expected BET

surface area after activation.

Incomplete activation:

Residual solvent or water

molecules are still present in

the pores.

Optimize activation protocol:

Ensure the activation

temperature is between 120-

200°C and the vacuum is

below 0.1 mbar. Extend the

activation time to at least 8-16

hours. A step-wise temperature

increase can also be

beneficial.

Exposure to moisture: The

activated sample was exposed

to ambient air after activation.

Handle activated samples

under inert conditions: Use a

glovebox or a sealed sample

holder for transfer to the

analysis instrument.

Degradation of the material:

The material may have been

exposed to harsh conditions

(e.g., high humidity,

acidic/basic media).

Verify storage conditions:

Ensure the material is stored in

a dry, inert environment. Check

the pH of any solvents used in

your experiments.

Inconsistent gas adsorption

measurements between

batches.

Batch-to-batch variation: MOFs

can exhibit variations in

crystallinity and defect density

between different synthesis

batches.

Characterize each new batch:

Perform powder X-ray

diffraction (PXRD) and initial

gas adsorption measurements

on each new batch to establish

a baseline.

Inconsistent sample mass:

Inaccurate weighing of the

sample can lead to significant

errors in calculated adsorption

capacities.

Use a high-precision balance:

Ensure the balance is

calibrated and located in a

vibration-free and draft-free

environment.

Poor Catalytic Performance
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Symptom Possible Cause Recommended Solution

Low or no catalytic activity.

Inactive catalytic sites: The

active sites may be blocked by

residual solvents, water, or

impurities.

Ensure proper activation:

Follow the recommended

activation protocol to clear the

pores and expose the active

sites.

Mass transfer limitations: The

substrate molecules may be

too large to diffuse into the

pores of the MOF.

Consider the kinetic diameter

of your reactants: If the

reactants are too large, the

reaction will be limited to the

external surface of the MOF

particles.

Catalyst deactivation over

time.

Leaching of metal centers: The

metal nodes may leach into

the reaction mixture under

certain conditions.

Analyze the reaction mixture

for leached metals: Use

techniques like ICP-MS to

check for metal content in the

liquid phase after the reaction.

Structural collapse: The MOF

structure may not be stable

under the reaction conditions

(e.g., high temperature,

presence of certain solvents or

reagents).

Characterize the catalyst after

the reaction: Use PXRD to

check for changes in the

crystallinity of the MOF after

the catalytic run.

Experimental Protocols
Activation of Basolite® Z377 for Gas Adsorption
This protocol is essential to remove guest molecules from the pores of the as-synthesized

material, making the internal surface area accessible for gas adsorption.

Sample Preparation: Place 50-100 mg of Basolite® Z377 powder into a sample tube suitable

for your gas adsorption analyzer.

Degassing:
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Attach the sample tube to the degassing port of the gas adsorption instrument.

Start the degassing process under a high vacuum (<0.1 mbar).

Gradually increase the temperature to the target activation temperature (120-200°C) at a

rate of 1-2°C/min.

Hold the sample at the target temperature under vacuum for a minimum of 8 hours. For

optimal activation, 16 hours is recommended.

Backfilling and Transfer:

After activation, cool the sample to room temperature under vacuum.

Backfill the sample tube with a dry, inert gas (e.g., nitrogen or argon).

Immediately transfer the sealed sample tube to the analysis port of the instrument to

prevent exposure to air and moisture.

Hydrogen Adsorption Measurement
This protocol describes a typical volumetric method for measuring hydrogen adsorption

isotherms.

Sample Activation: Activate the Basolite® Z377 sample as described in the protocol above.

Instrument Preparation:

Ensure the gas adsorption analyzer is properly calibrated and leak-tested.

Use high-purity hydrogen gas (UHP grade or higher).

Measurement:

Transfer the activated sample to the analysis port of the instrument.

Perform a free space measurement using helium gas at the analysis temperature (typically

77 K).

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate the sample tube again to remove the helium.

Introduce hydrogen gas in controlled doses into the sample tube and record the

equilibrium pressure after each dose.

Continue dosing until the desired final pressure is reached.

The instrument's software will calculate the amount of gas adsorbed at each pressure

point to generate the isotherm.

Quantitative Data
Basolite® Z377 Performance Data
The following table summarizes key performance data for Basolite® Z377 reported in the

literature.

Parameter Conditions Reported Value

BET Surface Area
Activation at 200°C, <0.1 mbar,

16h
3800 - 4000 m²/g

Hydrogen Adsorption 77 K, 70 bar
7.5 wt% (excess) / 11 wt%

(total)[1][4][5][6]

77 K, 1 bar ~1.5 wt%[5]

298 K, 100 bar ~0.6 wt%[1]

CO₂ Adsorption 298 K, 45 bar 35 mmol/g[1]

Visualizations
Experimental Workflow for Gas Adsorption
Measurement
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Caption: Workflow for gas adsorption analysis of Basolite® Z377.
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Troubleshooting Logic for Low Surface Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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